Cas no 191535-55-4 (2-(propan-2-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(propan-2-yl)pyridine-4-carboxylic acid
• CAS No: 191535-55-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD13187882
• CID: 116016
• PubChem ID: 22507715
• Update Time: 2025-04-18

2-(propan-2-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(1-methylethyl)-
• 2-Isopropylisonicotinic acid
• 2-propan-2-ylpyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid,2-(1-methylethyl)-(9CI)
• 2-(propan-2-yl)pyridine-4-carboxylic acid
• XEAKNFPXTFNCLF-UHFFFAOYSA-N
• AKOS022713747
• DS-18808
• DTXSID40626364
• 4-Pyridinecarboxylic acid, 2-(1-methylethyl)-
• MFCD13187882
• 191535-55-4
• 2-Isopropylisonicotinicacid
• SY106224
• GS2351
• SCHEMBL1759894
• CS-0102118
• F52821
• A912598
• 2-isopropyl-isonicotinic acid
• 2-ISOPROPYLPYRIDINE-4-CARBOXYLIC ACID
• DB-093809

• MDL： MFCD13187882
• Inchi： 1S/C9H11NO2/c1-6(2)8-5-7(9(11)12)3-4-10-8/h3-6H,1-2H3,(H,11,12)
• InChI Key： XEAKNFPXTFNCLF-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Boiling Point: 350.7±30.0°C at 760 mmHg

2-(propan-2-yl)pyridine-4-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids